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Compound of Interest

Compound Name: propylamine hydrobromide

Cat. No.: B1643316 Get Quote

This guide provides an in-depth exploration of propylamine hydrobromide, a versatile

reagent in chemical synthesis. Recognizing the potential for ambiguity in nomenclature, this

document will primarily focus on the more extensively documented and widely utilized 3-

Bromopropylamine hydrobromide (CAS No: 5003-71-4), while also clarifying its distinction

from the simpler salt, Propylamine hydrobromide (CAS No: 4905-83-3). This resource is

intended for researchers, chemists, and professionals in drug discovery and materials science

who require a deep technical understanding of this compound's properties, synthesis, and

applications.

Core Identity and CAS Number Verification
A critical first step in any research endeavor is the unambiguous identification of the chemical

entity. The term "propylamine hydrobromide" can refer to two distinct compounds.

Propylamine hydrobromide (also known as Propylammonium Bromide) is the simple

hydrobromide salt of propylamine.

3-Bromopropylamine hydrobromide is the hydrobromide salt of 3-bromopropylamine, a

bifunctional molecule featuring both an amine and a bromo-alkyl group.

This guide will concentrate on the latter, given its significance as a versatile building block in

organic synthesis.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight

Key Structural
Feature

Propylamine

hydrobromide
4905-83-3[1] C₃H₁₀BrN 140.02 g/mol [1]

Simple

alkylammonium

salt

3-

Bromopropylami

ne hydrobromide

5003-71-4[2][3]

[4][5][6]
C₃H₉Br₂N

218.92 g/mol [2]

[5][6][7]

Contains a

reactive bromo-

group

Physicochemical Properties of 3-Bromopropylamine
Hydrobromide
Understanding the physical and chemical properties of a reagent is paramount for its effective

use in experimental design. 3-Bromopropylamine hydrobromide is typically a white to off-

white crystalline solid.[3][6]

Property Value Source

Appearance
White to off-white powder or

chunks
[3][6]

Melting Point 171-172 °C [3][4][7]

Solubility Soluble in water (50 mg/ml) [3][4][6]

Molecular Formula C₃H₉Br₂N [2][5]

Molecular Weight 218.92 g/mol [2][5]

IUPAC Name
3-bromopropan-1-

amine;hydrobromide
[2][5]

Synthesis of 3-Bromopropylamine Hydrobromide: A
Validated Protocol
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The synthesis of 3-bromopropylamine hydrobromide is a standard laboratory procedure,

typically achieved through the reaction of 3-amino-1-propanol with hydrobromic acid.[3] This

process involves the substitution of the hydroxyl group with a bromine atom.

Experimental Protocol:
Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 3-

amino-1-propanol (1 equivalent) with an excess of 48% hydrobromic acid (approximately 3

equivalents).[3]

Reflux: Heat the reaction mixture to reflux and maintain for 15 hours.[3] This extended

heating period ensures the complete conversion of the starting material.

Workup: After cooling, remove the excess water and hydrobromic acid by distillation under

reduced pressure.[3]

Drying: To ensure the removal of any residual acid and water, the resulting solid is further

dried under vacuum over a desiccant such as potassium hydroxide (KOH) or calcium

chloride (CaCl₂).[3]

Isolation: The final product, 3-bromopropylamine hydrobromide, is obtained as a solid.[3]

3-Amino-1-propanol

Reaction Mixture

48% Hydrobromic Acid

Reflux (15h) Distillation (Vacuum) Drying (Vacuum) 3-Bromopropylamine
Hydrobromide

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromopropylamine Hydrobromide.

Applications in Research and Drug Development
The primary utility of 3-bromopropylamine hydrobromide lies in its ability to act as a versatile

bifunctional building block. It provides a means to introduce a propylamine moiety into a target
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molecule through nucleophilic substitution at the carbon-bromine bond.

Intermediate in Pharmaceutical Synthesis
This compound serves as a crucial intermediate in the synthesis of a wide array of

pharmaceutical agents.[2][8][9] Its application spans various therapeutic areas, including the

development of antihypertensive and antidepressant medications.[9] For instance, it is used in

the synthesis of homotaurine.[3]

Development of Novel Chemical Entities
In chemical research, 3-bromopropylamine hydrobromide is employed to create novel

molecules with unique properties.[2] Notable examples include its use in the synthesis of:

Rotaxanes: These are mechanically interlocked molecular architectures. 3-

Bromopropylamine hydrobromide has been utilized to functionalize the axle component of

rotaxanes, leading to the development of photochemically and thermally responsive

molecular shuttles.[2][3][7][10][11]

Indenoisoquinoline Topoisomerase I Inhibitors: This class of compounds has shown promise

as anticancer agents.[3][7][10]

3-Bromopropylamine
Hydrobromide

Nucleophilic Substitution

Pharmaceuticals Novel Chemical Entities

Rotaxanes Anticancer Agents
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Caption: Key application areas of 3-Bromopropylamine Hydrobromide.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3-

bromopropylamine hydrobromide. It is classified as an irritant, causing skin and serious eye

irritation.[5][6][12][13][14] It may also cause respiratory irritation.[6][13][14] The compound is

hygroscopic, meaning it can absorb moisture from the air.[5][14]

Recommended Handling Procedures:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[12][13]

Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust.[12][13]

Storage: Store in a tightly closed container in a cool, dry place, away from incompatible

materials like oxidizing agents.[12][13]

Spill Response: In case of a spill, sweep up the solid material, avoiding dust generation, and

place it in a suitable container for disposal.[12]

Analytical Characterization
The identity and purity of 3-bromopropylamine hydrobromide can be confirmed using various

analytical techniques.
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Technique Purpose

Fourier-Transform Infrared Spectroscopy (FTIR)
Confirms the presence of characteristic

functional groups.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Elucidates the chemical structure and confirms

the identity of the compound.

Argentometric Titration Determines the purity of the hydrobromide salt.

Melting Point Analysis
A sharp melting point range is indicative of high

purity.

Conclusion
3-Bromopropylamine hydrobromide is a valuable and versatile reagent for the scientific

community. Its bifunctional nature allows for the straightforward introduction of a propylamine

group, making it a key building block in the synthesis of a wide range of complex molecules,

from pharmaceuticals to advanced materials. A thorough understanding of its properties,

synthesis, and safe handling procedures is essential for its effective and responsible use in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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